Cas no 1361872-14-1 (3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride)

• Product Name: 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride
• CAS No: 1361872-14-1
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4996461
• Update Time: 2025-11-06

3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride

• Inchi： 1S/C13H6Cl3FO/c14-10-2-8(3-11(15)6-10)7-1-9(13(16)18)5-12(17)4-7/h1-6H
• InChI Key： ITERIBKXFRKJPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C(=O)Cl)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride

3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride

3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride, also known by its CAS number 1361872-14-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of aryl chlorides, characterized by its biphenyl structure with multiple substituents. The molecule consists of two phenyl rings connected by a single bond, with specific substituents at the 3', 5', and 5 positions. These substituents include two chlorine atoms and one fluorine atom, which significantly influence the compound's chemical reactivity, stability, and electronic properties.

The synthesis of 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride involves a series of carefully controlled reactions, often starting from aromatic precursors. The introduction of chlorine and fluorine substituents is typically achieved through electrophilic substitution reactions, while the formation of the carbonyl chloride group requires precise activation of the appropriate position on the aromatic ring. Recent advancements in catalytic methods and selective substitution techniques have enabled higher yields and improved purity in the synthesis process, making this compound more accessible for research and industrial applications.

One of the most notable features of 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride is its unique electronic structure. The presence of electron-withdrawing groups such as chlorine and fluorine atoms enhances the electrophilicity of the carbonyl group, making it highly reactive in nucleophilic acyl substitution reactions. This property is exploited in various chemical transformations, including the synthesis of amides, esters, and other derivatives. Recent studies have demonstrated that this compound can serve as an efficient precursor for constructing complex aromatic systems with tailored electronic properties, opening new avenues for material design in optoelectronics and drug discovery.

In terms of applications, 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride has found significant use in pharmaceutical research. Its ability to act as an electrophilic reagent makes it valuable in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to construct heterocyclic frameworks that exhibit promising anti-inflammatory and anticancer activities. Additionally, its role in synthesizing advanced materials such as organic semiconductors has been explored, leveraging its unique electronic properties to enhance device performance.

The physical properties of 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride are also worth noting. It exists as a crystalline solid under standard conditions, with a melting point around 60°C and a boiling point exceeding 200°C under vacuum. Its solubility in common organic solvents such as dichloromethane and THF is moderate, facilitating its use in solution-based reactions. The compound's stability under ambient conditions is excellent; however, it is recommended to store it in a cool, dry place to prevent degradation over extended periods.

From an environmental standpoint, 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride exhibits low toxicity when handled appropriately. Nonetheless, precautions should be taken during its synthesis and handling to avoid exposure to skin or inhalation due to its reactive nature. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.

In summary, 3',5'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride, CAS number 1361872-14-1, stands out as a versatile building block in modern organic chemistry. Its unique combination of electronic properties and reactivity makes it indispensable for constructing complex molecules with diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic pathways and functionalizations for this compound, its role in advancing chemical innovation is expected to grow further.